Cas no 50472-09-8 (3,6-Dimethoxy-2-nitrobenzoic acid)

• Product Name: 3,6-Dimethoxy-2-nitrobenzoic acid
• CAS No: 50472-09-8
• MF: C₉H₉NO₆
• MW: 227.170862913132
• MDL: MFCD06203373
• CID: 2196310
• PubChem ID: 11128031
• Update Time: 2025-04-21

3,6-Dimethoxy-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethoxy-2-nitro-benzoic acid
• 3,6-Dimethoxy-2-nitrobenzoic acid
• Benzoic acid,3,6-dimethoxy-2-nitro-
• RARECHEM AL BE 0983
• SCHEMBL15834222
• CS-0262499
• Z1238545225
• EN300-82910
• G31240
• 50472-09-8

• MDL： MFCD06203373
• Inchi： 1S/C9H9NO6/c1-15-5-3-4-6(16-2)8(10(13)14)7(5)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： FWXKXSMYSALLCF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(=C1C(=O)O)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 227.04298701Da
• Monoisotopic Mass: 227.04298701Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 102Ų